Cas no 437724-60-2 ([(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate)

• Product Name: [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate
• CAS No: 437724-60-2
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• CID: 6047984
• PubChem ID: 4829127
• Update Time: 2025-10-28

[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• HMS3051K13
• AKOS033713261
• SMR001313498
• EN300-18064787
• MLS002251063
• Oprea1_475838
• AB00741383-01
• Z19817670
• [(1,2,3,4-tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate
• 437724-60-2
• CHEMBL1437161
• [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C18H17ClN2O3/c19-17-14(8-4-10-20-17)18(23)24-11-16(22)21-15-9-3-6-12-5-1-2-7-13(12)15/h1-2,4-5,7-8,10,15H,3,6,9,11H2,(H,21,22)
• InChI Key： QZZPIVXVWDFRAL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(NC1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 344.0927701g/mol
• Monoisotopic Mass: 344.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate

Comprehensive Analysis of [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate (CAS No. 437724-60-2)

The compound [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate (CAS No. 437724-60-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a tetrahydronaphthalene core linked to a 2-chloropyridine-3-carboxylate moiety through a carbamoyl methyl bridge. This intricate architecture makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents.

In recent years, the demand for heterocyclic compounds like [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate has surged due to their potential applications in drug discovery. Researchers are increasingly exploring its role as a scaffold for kinase inhibitors or enzyme modulators, aligning with trends in personalized medicine and targeted therapies. The chloropyridine segment, in particular, is known for its electron-withdrawing properties, which can enhance binding affinity in molecular interactions.

From a synthetic chemistry perspective, the CAS No. 437724-60-2 compound exemplifies the convergence of multicomponent reactions and green chemistry principles. Modern laboratories prioritize solvent-free or catalytic methods to synthesize such molecules, addressing environmental concerns while maintaining yield efficiency. This aligns with the growing emphasis on Sustainable Development Goals (SDGs) in chemical manufacturing.

The tetrahydronaphthalene component of this compound also draws attention in neuroscience research, as similar structures are found in compounds affecting neurotransmitter systems. While [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate itself isn’t a therapeutic agent, its derivatives could inspire new central nervous system (CNS) drug candidates—a hot topic in neurodegenerative disease studies.

Analytical characterization of CAS No. 437724-60-2 typically involves advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity assessment and structural verification, critical for reproducibility in academic and industrial settings. The compound’s logP value and solubility profile are frequently analyzed to predict its behavior in biological systems.

In material science, the 2-chloropyridine-3-carboxylate segment offers opportunities for designing metal-organic frameworks (MOFs) or polymeric catalysts. Its ability to coordinate with transition metals could lead to applications in energy storage or catalysis—areas gaining traction due to global interest in renewable technologies. This versatility positions [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate as a potential building block for functional materials.

Regulatory perspectives on CAS No. 437724-60-2 emphasize compliance with REACH and GHS classification standards. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to its organic synthetic intermediate nature. Safety data sheets (SDS) for this compound often highlight the need for personal protective equipment (PPE) during laboratory use.

The commercial availability of [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate through specialty chemical suppliers reflects its niche importance. Pricing trends correlate with custom synthesis demand and academic research cycles, with bulk quantities typically requiring lead time for production under Good Manufacturing Practice (GMP) conditions.

Future research directions for this compound may explore its structure-activity relationships (SAR) through computational modeling, leveraging artificial intelligence (AI)-driven drug design platforms. Such approaches could accelerate the identification of derivative compounds with optimized pharmacokinetic properties or target selectivity—key challenges in modern medicinal chemistry.

In summary, [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate (CAS No. 437724-60-2) represents a fascinating case study in multifunctional organic synthesis. Its dual aromatic/aliphatic character and modular reactivity offer broad utility across life sciences and materials engineering, making it a compound worthy of continued scientific investigation.